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CAS No.: 159389-75-0

Cat. No.: B124760

Get Quote

Introduction: The Role of Calcium and Succinate in
Cellular Physiology and Drug Development
Calcium succinate monohydrate serves as a vital tool in both fundamental research and

pharmaceutical development, delivering two key biological components: calcium ions (Ca²⁺)

and succinate. Calcium is a ubiquitous second messenger crucial for a myriad of cellular

processes including cell attachment, signal transduction, and motility. Succinate, an essential

intermediate in the tricarboxylic acid (TCA) cycle, plays a central role in cellular bioenergetics.

[1] Recent studies have also implicated succinate as a signaling molecule, capable of

influencing intracellular calcium flux and activating various signaling pathways.[2]

Given its dual role, the precise and accurate preparation of calcium succinate monohydrate
stock solutions is paramount for reproducible experimental outcomes. This guide provides a

comprehensive protocol for the preparation, storage, and handling of these solutions, grounded

in the physicochemical properties of the compound and tailored for researchers, scientists, and

drug development professionals.
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Physicochemical Properties and Safety
Considerations
Calcium succinate monohydrate (CaC₄H₄O₄·H₂O) is a white, crystalline powder.[3][4]

Understanding its properties is foundational to preparing stable and accurate stock solutions.

Solubility and Stability:

Calcium succinate monohydrate is slightly soluble in water and insoluble in alcohol.[4][5] Its

aqueous solubility is temperature-dependent. The compound is stable under standard storage

conditions but can be sensitive to heat and incompatible with strong oxidizing agents.[6]

Temperature (°C) Solubility ( g/100g H₂O)

0 1.127[5][7]

20 1.28[5][7]

100 0.66[5][7]

Safety and Handling:

While not classified as a hazardous substance, good laboratory practices should always be

observed.[6][8] Avoid inhalation of dust and contact with eyes and skin.[4] Personal protective

equipment, including safety glasses, gloves, and a lab coat, is recommended.[6][9] Store the

solid compound in a cool, dry, and well-ventilated area away from direct sunlight and moisture.

[6][10]

Protocol for Preparing a 1 M Calcium Succinate
Monohydrate Stock Solution
This protocol details the preparation of a 1 M aqueous stock solution. The principles can be

adapted for other desired concentrations, keeping the solubility limits in mind.

Materials and Equipment:
Calcium Succinate Monohydrate (CAS No: 159389-75-0)[6][11]
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High-purity, sterile water (e.g., cell culture grade, Milli-Q, or equivalent)

Sterile glassware (beaker, graduated cylinder)

Magnetic stirrer and stir bar

Calibrated analytical balance

pH meter

Sterile filtration unit (0.22 µm filter)

Sterile storage bottles (e.g., polypropylene or glass)

Step-by-Step Methodology:
1. Calculation of Required Mass:

To prepare a 1 M solution, the molecular weight of calcium succinate monohydrate (174.17

g/mol ) is used.[11]

For 100 mL (0.1 L) of a 1 M solution:

Mass = 1 mol/L * 0.1 L * 174.17 g/mol = 17.417 g

2. Weighing and Dissolution:

Accurately weigh 17.417 g of calcium succinate monohydrate powder using an analytical

balance.

Transfer the powder to a sterile beaker containing approximately 80 mL of high-purity water.

Add a sterile magnetic stir bar and place the beaker on a magnetic stirrer.

Stir the solution at room temperature. The dissolution may be slow due to the compound's

limited solubility. Gentle warming (e.g., to 37-40°C) can aid dissolution, but avoid excessive

heat which can decrease solubility.[5][7]

3. pH Adjustment (Application-Dependent):

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b124760/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-calcium-succinate-monohydrate-stock-solutions
https://m.indiamart.com/impcat/calcium-succinate.html
https://www.benchchem.com/product/b124760/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-calcium-succinate-monohydrate-stock-solutions
https://www.lookchem.com/casno140-99-8.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9357387.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the solid is fully dissolved, allow the solution to cool to room temperature.

Measure the pH of the solution. The pH of a 50 mg/mL slurry in water is between 7 and 12.

[11]

For many cell culture applications, adjusting the pH to a physiological range (e.g., 7.2-7.4) is

critical. Use sterile, dilute solutions of HCl or NaOH for adjustment. Perform this step in a

sterile environment (e.g., a laminar flow hood) to maintain sterility.

4. Final Volume Adjustment and Sterilization:

Carefully transfer the solution to a 100 mL sterile graduated cylinder.

Rinse the beaker with a small amount of high-purity water and add it to the graduated

cylinder to ensure all the compound is transferred.

Bring the final volume to 100 mL with high-purity water.

For applications requiring sterility, such as cell culture, filter the stock solution through a 0.22

µm sterile filter into a sterile storage bottle. This method is preferred over autoclaving, which

could potentially affect the stability of the compound.

5. Storage and Stability:

Store the sterile stock solution at 2-8°C.[11][12]

Properly labeled with the compound name, concentration, preparation date, and initials of

the preparer.

Visually inspect the solution for any signs of precipitation or microbial growth before each

use. If precipitation occurs, gentle warming and agitation may be required to redissolve the

compound. However, persistent precipitation may indicate that the solution has exceeded its

solubility limit at the storage temperature.

Workflow Diagram:
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Preparation

Processing

Storage

1. Calculate Mass
(e.g., 17.417 g for 100 mL of 1 M)

2. Weigh Compound

3. Dissolve in ~80% Final Volume
(Stir, gentle warming if needed)

4. pH Adjustment
(if required for application)

5. Adjust to Final Volume

6. Sterile Filtration (0.22 µm)

7. Store at 2-8°C
(Label appropriately)

Click to download full resolution via product page

Caption: Workflow for preparing a sterile calcium succinate monohydrate stock solution.

Self-Validating System and Quality Control
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To ensure the trustworthiness of the prepared stock solution, a self-validating system should be

in place:

Purity of Starting Material: Always use a high-purity grade of calcium succinate
monohydrate from a reputable supplier.[13] The certificate of analysis should be reviewed

for any impurities.

Calibration of Instruments: Ensure that the analytical balance and pH meter are regularly

calibrated according to standard operating procedures.

Visual Inspection: Before each use, visually inspect the stock solution for any signs of

precipitation or contamination.

Functional Assays: For critical applications, the biological activity of the prepared stock

solution can be validated in a relevant functional assay. For example, its effect on cell

viability or a specific signaling pathway can be compared to a previously validated batch.

Application-Specific Considerations
The final concentration and formulation of the calcium succinate working solution will depend

on the specific application.

Cell Culture: When supplementing cell culture media, it is crucial to consider the existing

calcium concentration in the basal medium to avoid hypercalcemia, which can be toxic to

cells. The addition of succinate can also alter cellular metabolism, and its effects should be

carefully monitored.[1] The use of physiological cell culture media that more closely mimic in

vivo conditions may provide more relevant experimental outcomes.[14]

Drug Formulation: In pharmaceutical applications, calcium succinate is used as a calcium

supplement and as an excipient.[3][13] The preparation of solutions for these purposes must

adhere to Good Manufacturing Practices (GMP) and relevant pharmacopeial standards.[15]

Conclusion
The preparation of accurate and stable calcium succinate monohydrate stock solutions is a

fundamental yet critical step for reproducible research and development. By understanding the

physicochemical properties of the compound and adhering to a systematic and well-
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documented protocol, researchers can ensure the integrity of their experiments and the

reliability of their data.

References
Calcium Succinate SDS Safety Data Sheet of Supplier Exporter. (2025, January 15).

Anachemia. Retrieved from [Link]

CALCIUM SUCCINATE, MONOHYDRATE - ChemBK. (2024, April 9). ChemBK. Retrieved

from [Link]

Cas 140-99-8,CALCIUM SUCCINATE, MONOHYDRATE | lookchem. (n.d.). Lookchem.

Retrieved from [Link]

Calcium Succinate Powder - 140-99-8 Latest Price, Manufacturers & Suppliers - IndiaMART.

(n.d.). IndiaMART. Retrieved from [Link]

Calcium Succinate - Molcal.com. (n.d.). Molcal.com. Retrieved from [Link]

Calcium succinate(BioLink Life Sciences, Inc.) - Drug Targets, Indications, Patents. (n.d.).

Synapse. Retrieved from [Link]

Calcium Succinate | Trusted Manufacturer & Supplier for European Market. (n.d.). PapChem

Lifesciences. Retrieved from [Link]

Calcium Succinate Monohydrate | Drug Information, Uses, Side Effects, Chemistry. (n.d.).

Pharmacompass. Retrieved from [Link]

Calcium Succinate Monohydrate | API DMFs | US Drug Master File (DMF) Details. (n.d.).

Drug Master Files. Retrieved from [Link]

Calcium Succinate | AMERICAN ELEMENTS ®. (n.d.). American Elements. Retrieved from

[Link]

Tefera, T. W., Borges, K., & Woltjer, R. L. (2017). Succinate supplementation improves

metabolic performance of mixed glial cell cultures with mitochondrial dysfunction. PMC.

Retrieved from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.anachemia.com/msds/english/Calcium%20Succinate%20Anhydrous%20Monohydrate.pdf
https://www.chembk.com/en/chem/CALCIUM%20SUCCINATE,%20MONOHYDRATE
https://www.lookchem.com/CALCIUM-SUCCINATE-MONOHYDRATE/
https://www.indiamart.com/proddetail/calcium-succinate-powder-140-99-8-2850352869891.html
https://www.molcal.com/product/calcium-succinate
https://synapse.patsnap.com/drugs/00000000-0000-0000-0000-000000000000_Calcium-succinate-BioLink-Life-Sciences--Inc--
https://www.papchem.com/calcium-succinate/
https://www.benchchem.com/product/b124760/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-calcium-succinate-monohydrate-stock-solutions
https://www.pharmacompass.com/active-pharmaceutical-ingredients/calcium-succinate-monohydrate
https://www.benchchem.com/product/b124760/docs?utm_src=pdf-body#application-notes-and-protocols-preparation-of-calcium-succinate-monohydrate-stock-solutions
https://drugmasterfiles.com/api/calcium-succinate-monohydrate
https://www.americanelements.com/calcium-succinate-140-99-8
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5400612/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bushinsky, D. A., & Glena, A. (2004). Calcium sensitivity of dicarboxylate transport in

cultured proximal tubule cells. American Journal of Physiology-Renal Physiology, 287(5),

F958–F965. Retrieved from [Link]

Succinate increases intracellular calcium flux to activate p-CaMKK2/p-AMPK in LNCaP cells.

(n.d.). ResearchGate. Retrieved from [Link]

Vande Voorde, J., Ackermann, T., Pfetzer, N., Sumpton, D., & Mackay, G. (2019).

Physiological Cell Culture Media Tune Mitochondrial Bioenergetics and Drug Sensitivity in

Cancer Cell Models. MDPI. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Succinate supplementation improves metabolic performance of mixed glial cell cultures
with mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Page loading... [wap.guidechem.com]

4. chembk.com [chembk.com]

5. Cas 140-99-8,CALCIUM SUCCINATE, MONOHYDRATE | lookchem [lookchem.com]

6. ammol.org [ammol.org]

7. 140-99-8 CAS MSDS (CALCIUM SUCCINATE, MONOHYDRATE) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

8. content.labscoop.com [content.labscoop.com]

9. spectrumchemical.com [spectrumchemical.com]

10. Calcium Succinate | Trusted Manufacturer & Supplier for European Market
[epapchem.com]

11. m.indiamart.com [m.indiamart.com]

12. Calcium Succinate Monohydrate | 159389-75-0 [sigmaaldrich.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2684210/
https://www.researchgate.net/figure/Succinate-increases-intracellular-calcium-flux-to-activate-p-CaMKK2-p-AMPK-in-LNCaP_fig4_330665982
https://www.mdpi.com/2072-6694/11/10/1569
https://www.benchchem.com/product/b124760?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5430749/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5430749/
https://www.researchgate.net/figure/Succinate-increases-intracellular-calcium-flux-to-activate-p-CaMKK2-p-AMPK-in-LNCaP-cells_fig1_350013762
https://wap.guidechem.com/encyclopedia/calcium-succinate-monohydrate-dic231949.html
https://www.chembk.com/en/chem/CALCIUM%20SUCCINATE,%20MONOHYDRATE
https://www.lookchem.com/casno140-99-8.html
https://ammol.org/calciumsuccinatesafetydatasheet.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9357387.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9357387.aspx
https://content.labscoop.com/products/2927264f-c28e-4cd4-bab5-2e9f12cc2cc0/GWIeE5271msds.pdf
https://www.spectrumchemical.com/media/sds/CA168_MSDS.pdf
https://epapchem.com/calcium-succinate/
https://epapchem.com/calcium-succinate/
https://m.indiamart.com/impcat/calcium-succinate.html
https://www.sigmaaldrich.com/HK/zh/product/aablocksinc/aabh9ac99773
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


13. Calcium Succinate [molcal.com]

14. mdpi.com [mdpi.com]

15. trungtamthuoc.com [trungtamthuoc.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
Calcium Succinate Monohydrate Stock Solutions]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b124760/docs#application-notes-and-
protocols-preparation-of-calcium-succinate-monohydrate-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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